3-(2-bromophenyl)-N-(2,3-dimethylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-amine

• IUPAC Name: 3-(2-bromophenyl)-N-(2,3-dimethylphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-imine
• InChI: InChI=1S/C18H16BrN5S/c1-11-6-5-9-15(12(11)2)20-16-10-25-18-22-21-17(24(18)23-16)13-7-3-4-8-14(13)19/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: NHFAITMNWMGHDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N=C2CSC3=NN=C(N3N2)C4=CC=CC=C4Br)C
• Molecular Formula: C18H16BrN5S
• Molecular Weight: 414.3 g/mol

Description

The compound belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. These compounds are known for their potential as therapeutic agents.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of binucleophilic 3-substituted 4-amino-4H-1,2,4-triazole-5-thiols with various reagents.

Molecular Structure Analysis

While the specific molecular structure of the compound was not found, similar compounds have been synthesized and their structures analyzed.

Chemical Reactions Analysis

These compounds have been studied for their inhibitory activity against Mtb shikimate dehydrogenase, an essential protein for the biosynthesis of the chorismate end product.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been measured or calculated.

Mechanism of Action

The mechanism of action of similar compounds involves inhibition of Mtb shikimate dehydrogenase, making them potential candidates for the development of new-generation anti-TB agents.